Cas no 324009-24-7 ({3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone)

{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone structure
324009-24-7 structure
Product Name:{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone
CAS No:324009-24-7
MF:C20H17F3N2O3S
MW:422.420794248581
CID:5224139
Update Time:2023-08-25

{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole
    • (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE
    • {3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone
    • [4-(benzenesulfonylmethyl)-3,5-dimethylpyrazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone
    • Inchi: 1S/C20H17F3N2O3S/c1-13-18(12-29(27,28)17-9-4-3-5-10-17)14(2)25(24-13)19(26)15-7-6-8-16(11-15)20(21,22)23/h3-11H,12H2,1-2H3
    • InChI Key: DSEQSJMKADKGPN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C(C)=NN(C(C2C=CC=C(C(F)(F)F)C=2)=O)C=1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 686
  • XLogP3: 4.2
  • Topological Polar Surface Area: 77.4

{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone Pricemore >>

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